Cas no 899964-63-7 (3-(2,4-dimethoxyphenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid)

• Product Name: 3-(2,4-dimethoxyphenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid
• CAS No: 899964-63-7
• MF: C₁₆H₂₃N₃O₅
• MW: 337.37092423439
• CID: 5490792
• PubChem ID: 16803559
• Update Time: 2025-10-28

3-(2,4-dimethoxyphenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• F2721-0372
• 899964-63-7
• AKOS005143287
• 4-(2,4-dimethoxyanilino)-4-oxo-2-piperazin-1-ylbutanoic acid
• 4-((2,4-dimethoxyphenyl)amino)-4-oxo-2-(piperazin-1-yl)butanoic acid
• 3-(2,4-dimethoxyphenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid

• Inchi： 1S/C16H23N3O5/c1-23-11-3-4-12(14(9-11)24-2)18-15(20)10-13(16(21)22)19-7-5-17-6-8-19/h3-4,9,13,17H,5-8,10H2,1-2H3,(H,18,20)(H,21,22)
• InChI Key： OXUCXKPQWXOKDS-UHFFFAOYSA-N
• SMILES： OC(C(CC(NC1C=CC(=CC=1OC)OC)=O)N1CCNCC1)=O

Computed Properties

• Exact Mass: 337.16377084g/mol
• Monoisotopic Mass: 337.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 100Ų

Additional information on 3-(2,4-dimethoxyphenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid

Recent Advances in the Study of 3-(2,4-dimethoxyphenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid (CAS: 899964-63-7)

The compound 3-(2,4-dimethoxyphenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid (CAS: 899964-63-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, including a piperazine ring and a carbamoyl group, has been the subject of several studies aimed at elucidating its biological activity and pharmacological properties.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the dimethoxyphenyl moiety could significantly improve the compound's binding affinity to specific protein targets, such as G-protein-coupled receptors (GPCRs). These findings suggest that 899964-63-7 could serve as a promising scaffold for the development of novel GPCR modulators.

In addition to its potential as a GPCR modulator, 3-(2,4-dimethoxyphenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid has also been investigated for its anti-inflammatory and anticancer properties. A preclinical study conducted by researchers at the National Institutes of Health (NIH) revealed that the compound exhibits potent inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. Furthermore, preliminary data from animal models indicate that the compound may reduce tumor growth in certain types of cancer, although further studies are needed to confirm these findings.

Another area of interest is the compound's potential application in neurodegenerative diseases. A recent study published in ACS Chemical Neuroscience (2024) explored the neuroprotective effects of 899964-63-7 in models of Alzheimer's disease. The results showed that the compound could attenuate amyloid-beta-induced neurotoxicity and improve cognitive function in transgenic mice. These findings highlight the versatility of 3-(2,4-dimethoxyphenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid as a multifunctional therapeutic agent.

Despite these promising results, challenges remain in the development of 899964-63-7 as a viable drug candidate. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects need to be addressed through further optimization and rigorous testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this research and translate these findings into clinical applications.

In conclusion, 3-(2,4-dimethoxyphenyl)carbamoyl-2-(piperazin-1-yl)propanoic acid (CAS: 899964-63-7) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse biological activities and potential therapeutic applications make it a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacological properties and exploring its mechanisms of action in greater detail.